![molecular formula C25H23NO3 B214711 3-hydroxy-3-(1-methyl-2-oxo-2-phenylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214711.png)
3-hydroxy-3-(1-methyl-2-oxo-2-phenylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-3-(1-methyl-2-oxo-2-phenylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one, also known as Ro 31-8220, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of protein kinase inhibitors and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
3-hydroxy-3-(1-methyl-2-oxo-2-phenylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one 31-8220 exerts its effects by inhibiting the activity of protein kinases. By blocking the activity of these enzymes, this compound 31-8220 can disrupt various cellular processes and pathways. For example, inhibition of PKC by this compound 31-8220 has been shown to induce apoptosis in cancer cells and to inhibit the growth of tumors in animal models.
Biochemical and Physiological Effects:
This compound 31-8220 has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on protein kinases, this compound 31-8220 has been shown to inhibit the activity of phosphodiesterases, which play important roles in the regulation of intracellular signaling pathways. This compound 31-8220 has also been shown to inhibit the activity of voltage-gated calcium channels, which are involved in the regulation of neurotransmitter release.
Advantages and Limitations for Lab Experiments
3-hydroxy-3-(1-methyl-2-oxo-2-phenylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one 31-8220 has several advantages for use in lab experiments. It is a well-characterized compound that has been extensively studied, and its mechanism of action is well understood. This compound 31-8220 is also relatively easy to synthesize and is commercially available. However, this compound 31-8220 has some limitations for use in lab experiments. It has been shown to have some off-target effects, and its potency varies depending on the specific protein kinase being targeted.
Future Directions
There are several potential future directions for research on 3-hydroxy-3-(1-methyl-2-oxo-2-phenylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one 31-8220. One area of interest is the development of more selective inhibitors of specific protein kinases. Another area of interest is the investigation of the potential therapeutic applications of this compound 31-8220 in various diseases, including cancer and neurological disorders. Additionally, further studies are needed to fully understand the off-target effects of this compound 31-8220 and to develop strategies to minimize these effects.
Synthesis Methods
The synthesis of 3-hydroxy-3-(1-methyl-2-oxo-2-phenylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one 31-8220 involves several steps, starting with the reaction of 2-phenylethylamine with ethyl acetoacetate to form 1-(2-phenylethyl)-2,3-dihydro-1H-pyrrole-2-carboxylic acid ethyl ester. This intermediate is then reacted with 1-methyl-2-oxo-2-phenylethyl chloride to form 3-(1-methyl-2-oxo-2-phenylethyl)-1-(2-phenylethyl)-2,3-dihydro-1H-pyrrole-2-carboxylic acid ethyl ester. The final product, this compound 31-8220, is obtained by the hydrolysis of the ethyl ester group.
Scientific Research Applications
3-hydroxy-3-(1-methyl-2-oxo-2-phenylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one 31-8220 has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of several protein kinases, including protein kinase C (PKC), mitogen-activated protein kinase (MAPK), and cyclin-dependent kinase (CDK). These kinases play important roles in various cellular processes, including cell growth, differentiation, and apoptosis.
properties
Molecular Formula |
C25H23NO3 |
---|---|
Molecular Weight |
385.5 g/mol |
IUPAC Name |
3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-(2-phenylethyl)indol-2-one |
InChI |
InChI=1S/C25H23NO3/c1-18(23(27)20-12-6-3-7-13-20)25(29)21-14-8-9-15-22(21)26(24(25)28)17-16-19-10-4-2-5-11-19/h2-15,18,29H,16-17H2,1H3 |
InChI Key |
YMNBJUUDVMNEGN-UHFFFAOYSA-N |
SMILES |
CC(C(=O)C1=CC=CC=C1)C2(C3=CC=CC=C3N(C2=O)CCC4=CC=CC=C4)O |
Canonical SMILES |
CC(C(=O)C1=CC=CC=C1)C2(C3=CC=CC=C3N(C2=O)CCC4=CC=CC=C4)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.